![molecular formula C11H16N2O4S B5037267 N-(1-methylbutyl)-4-nitrobenzenesulfonamide](/img/structure/B5037267.png)
N-(1-methylbutyl)-4-nitrobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-methylbutyl)-4-nitrobenzenesulfonamide is a chemical compound that belongs to the sulfonamide class of compounds. It is commonly used in scientific research for its various applications.
Scientific Research Applications
N-(1-methylbutyl)-4-nitrobenzenesulfonamide is commonly used in scientific research for its various applications. It is used as a reagent in the synthesis of various compounds. It is also used as an inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. Additionally, it is used as a tool to study the structure and function of carbonic anhydrase.
Mechanism of Action
N-(1-methylbutyl)-4-nitrobenzenesulfonamide exerts its inhibitory effect on carbonic anhydrase by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ions, which results in the accumulation of carbon dioxide in the body.
Biochemical and Physiological Effects:
The inhibition of carbonic anhydrase by this compound results in various biochemical and physiological effects. It causes a decrease in the production of bicarbonate ions, which results in a decrease in the pH of the blood. This decrease in pH can lead to various physiological effects such as respiratory acidosis, metabolic acidosis, and renal tubular acidosis.
Advantages and Limitations for Lab Experiments
N-(1-methylbutyl)-4-nitrobenzenesulfonamide has various advantages and limitations for lab experiments. One of the advantages is its high potency as a carbonic anhydrase inhibitor. This makes it a useful tool for studying the structure and function of carbonic anhydrase. However, one of the limitations is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are various future directions for the use of N-(1-methylbutyl)-4-nitrobenzenesulfonamide in scientific research. One future direction is the development of more potent and selective carbonic anhydrase inhibitors. Another future direction is the study of the role of carbonic anhydrase in various physiological processes such as acid-base balance regulation, bone resorption, and tumor growth. Additionally, the use of this compound in the development of new drugs for the treatment of various diseases such as glaucoma and epilepsy is a promising future direction.
Conclusion:
In conclusion, this compound is a useful tool in scientific research for its various applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The continued study and development of this compound will lead to a better understanding of the role of carbonic anhydrase in various physiological processes and the development of new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of N-(1-methylbutyl)-4-nitrobenzenesulfonamide involves the reaction of 4-nitrobenzenesulfonyl chloride with 1-amino-3-methylbutane in the presence of a base such as triethylamine. The reaction results in the formation of this compound as a white solid.
Properties
IUPAC Name |
4-nitro-N-pentan-2-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O4S/c1-3-4-9(2)12-18(16,17)11-7-5-10(6-8-11)13(14)15/h5-9,12H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCEYXYKIBWQTAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)NS(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.